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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment. This
document provides essential, step-by-step guidance for the safe disposal of NOC 18, a
diazeniumdiolate and potent nitric oxide (NO) donor. Adherence to these procedures is critical
to mitigate risks and ensure regulatory compliance.

l. Understanding the Hazards

NOC 18, also known as DETA NONOate, is a crystalline solid that can be irritating to the eyes,
respiratory system, and skin.[1] It is crucial to handle this compound with appropriate personal
protective equipment (PPE). The primary hazard associated with NOC 18 is its decomposition
to release nitric oxide (NO) gas, a toxic substance. This decomposition is pH-dependent; the
compound is relatively stable in alkaline solutions (pH =10.0) but releases NO rapidly in
agueous or acidic solutions.[2][3]

Il. Personal Protective Equipment (PPE) and
Handling

Before handling NOC 18, ensure that the following personal protective equipment is worn:
o Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation.[1][4]

» Hand Protection: Chemical-resistant gloves should be worn to avoid skin contact.[4]
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e Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or nitric oxide gas.[4]

o Protective Clothing: A lab coat or other suitable protective clothing is required.[1]

Handling Precautions:

Avoid contact with skin and eyes.[4]

Do not breathe dust or gas.[4]

Wash hands thoroughly after handling.[4]

Store in a tightly closed container in a dry, well-ventilated place, typically at -20°C.[1][2]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for NOC 18, relevant to its handling and

disposal.
Property Value Conditions
Molecular Weight 163.18 g/mol N/A
Half-life (t%2) 3400 minutes PBS, pH 7.4, 22°C
) 0.1 M phosphate buffer, pH
Half-life (t%2) 20 hours
7.4,37°C
) 0.1 M phosphate buffer, pH
Half-life (t2) 56 hours
7.4,22-25°C
- Stock solutions in NaOH at
Stability Stable for up to 24 hours
-20°C
Stock solutions in H20 or PBS,
Stability Unstable

pH 7.4

Data sourced from various chemical supplier technical information sheets.[1][2][3]
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IV. Step-by-Step Disposal Protocol

The disposal of NOC 18 must be conducted in accordance with all federal, state, and local
environmental regulations. It should be treated as hazardous chemical waste.

Step 1: Preparation of Waste Container

o Select a designated, compatible, and properly labeled hazardous waste container. The
container should be made of a material that will not react with the waste.

o The label should clearly state "Hazardous Waste" and identify the contents, including "NOC
18 (DETA NONOate)" and any solvents used.

Step 2: Collection of NOC 18 Waste

e Solid Waste: Carefully transfer any unused or expired solid NOC 18 into the designated
hazardous waste container. Avoid creating dust.

e Solutions:

o Unused or waste solutions of NOC 18 should be collected in the hazardous waste
container.

o Do not dispose of NOC 18 solutions down the drain or in regular trash.[4][5] The product
should not be allowed to reach the sewage system.[5]

o Given its instability in neutral or acidic aqueous solutions, be mindful of potential nitric
oxide gas evolution within the waste container if mixing with other waste streams.

Step 3: Storage of Waste

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

+ Keep the container closed except when adding waste.

Step 4: Arranging for Disposal
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» Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and proper disposal.

» Provide the waste disposal company with a complete and accurate description of the waste,
including a copy of the Safety Data Sheet (SDS) if required.

o Disposal must be made according to official regulations.[5] The final disposal will likely be
through an approved waste disposal plant.[4]

V. Spill and Emergency Procedures

In the event of a spill:

Evacuate the immediate area and ensure it is well-ventilated.

» Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand, silica
gel).[4]

o Collect the absorbent material and the spilled substance into a suitable, closed container for
disposal as hazardous waste.[4]

e Clean the spill area thoroughly.

 In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[1]

« If on skin, wash off immediately with soap and plenty of water.[4]

If inhaled and you feel unwell, move to fresh air and call a poison center or doctor.[4]

VI. Logical Workflow for NOC 18 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of NOC 18.
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NOC 18 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of NOC 18 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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